Boosting the oxygen evolution electrocatalysis of high-entropy hydroxides by high-valence nickel species regulation†
Chemical Communications Pub Date: 2022-06-09 DOI: 10.1039/D2CC02367A
Abstract
The addition of an extra metal source induces the transformation from crystalline α-Ni(OH)2 to an amorphous NiCoFeCrMo-based high-entropy hydroxide (HEH) and maximizes the high-valence Ni3+ content in HEH. For OER electrocatalysis, the quinary HEH possesses an overpotential of 292 mV at 10 mA cm−2, a Tafel slope of 54.31 mV dec−1 and the boosted intrinsic activity, surpassing other subsystems.
Recommended Literature
- [1] Reversible single-crystal-to-single-crystal transformation driven by adsorption/desorption of water over organic solvents and thermal stimulation†
- [2] Construction of photoswitchable rotaxanes and catenanes containing dithienylethene fragments†
- [3] Cloning and functional analysis of the naphthomycin biosynthetic gene cluster in Streptomyces sp. CS†
- [4] Predictive proteochemometric models for kinases derived from 3D protein field-based descriptors†‡
- [5] Front cover
- [6] Contents list
- [7] An ultrasensitive detection of 17β-estradiol using a gold nanoparticle-based fluorescence immunoassay†
- [8] Gold-catalyzed intermolecular formal (3+2) cycloaddition of stabilized vinyldiazo derivatives and electronically unbiased allenes†
- [9] Exploiting nanoparticles as precursors for novel nanostructure designs and properties
- [10] Nanoconfinement effects on structural anomalies in imidazolium ionic liquids†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 16478-52-7
